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Compound of Interest

1-Ethoxy-2-(2-
Compound Name:
methoxyethoxy)ethane

Cat. No.: B092314

An In-Depth Technical Guide to 1-Ethoxy-2-(2-methoxyethoxy)ethane

Introduction

1-Ethoxy-2-(2-methoxyethoxy)ethane, also known by synonyms such as Diethylene Glycol
Ethyl Methyl Ether and 2,5,8-Trioxadecane, is a high-boiling point polyhydric alcohol ether with
significant applications as a polar organic solvent.[1][2] Its unique molecular structure, featuring
both ether linkages and terminal alkyl groups, imparts excellent solvency for a wide range of
organic compounds, including resins, dyes, and oils, as well as some inorganic compounds.[1]
This versatility makes it a valuable component in the formulation of inks, coatings, and cleaning
agents, and as a medium for organic synthesis.[2][3] This document provides a comprehensive
overview of its chemical structure, properties, synthesis protocols, and key applications.

Chemical Structure and Identifiers

The chemical structure of 1-Ethoxy-2-(2-methoxyethoxy)ethane consists of a central
diethylene glycol backbone with methyl and ethyl ether groups at the termini.

e Chemical Formula: C7H1603[3][4][5][6]
o |[UPAC Name: 1-(2-ethoxyethoxy)-2-methoxyethane[6]

o CAS Registry Number: 1002-67-1[3][4][5]
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« Canonical SMILES: CCOCCOCCOC[5][6][7]

« InChiKey: CNJRPYFBORAQAU-UHFFFAOY SA-NI[6][8]

o Synonyms: Diethylene glycol ethyl methyl ether, 2,5,8-Trioxadecane, 1-(2-ethoxyethoxy)-2-

methoxyethane, 2-Ethoxyethyl 2-methoxyethyl ether.[3][5][6]

Physicochemical Properties

The compound is a colorless, transparent liquid under standard conditions.[2][3] Its key

quantitative properties are summarized in the table below for easy reference.

Property Value Source(s)
Molecular Weight 148.20 g/mol [3B11415][6]
Density 0.908 g/cm? 315171
Boiling Point 167.9 - 179 °C [31[5][7]
Melting Point 72 °C [51[71[8]
Flash Point 53.8 - 82 °C [3][5]71[8]

Water Solubility

76 - 1000 g/L (at 20 °C)

[5]i8]

Refractive Index

1.4080 - 1.4120

[5]

Purity

296.0% to 99.61%

[3](8]

Vapor Pressure

0.00124 mmHg (at 25 °C)

[5]

Hydrogen Bond Acceptor
Count

[5]

Rotatable Bond Count

[5]

Experimental Protocols: Synthesis

The synthesis of 1-Ethoxy-2-(2-methoxyethoxy)ethane can be achieved through several

routes. Two common laboratory and industrial methods are detailed below.
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Williamson Ether Synthesis

This method involves the reaction of a deprotonated alcohol (alkoxide) with a haloalkane. Itis a
well-established method for preparing ethers.

Methodology:

» Alkoxide Formation: Diethylene glycol monoethyl ether is treated with a strong base to form
the corresponding sodium or potassium alcoholate. A mixture of alkalis such as NaOH, KOH,
NazCOs, and K2COs can be used.[1] The reaction is typically conducted under an inert
atmosphere (e.g., nitrogen) at a temperature of 30-120 °C for 1-7 hours.[1]

o Williamson Reaction: A methylating agent, such as a halogenomethane (e.g., methyl chloride
or methyl iodide), is introduced to the alcoholate solution.[1] The reaction proceeds at 30-110
°C for 0.5-6.0 hours, followed by an aging period of 0.5-5 hours.[1]

e Work-up and Purification: The resulting mixture contains the desired product, unreacted
starting materials, and salt byproducts. The crude product is first separated from the solid
residue.[1] The filter residue is washed with methanol to recover any remaining product.[1]
The initial mother liquor and the methanol washings are then combined and purified by
fractional distillation. Methanol is recovered at 50-70 °C, and the final product, 1-Ethoxy-2-
(2-methoxyethoxy)ethane, is collected at 166-180 °C.[1] This process typically yields a
product with a purity greater than 99.5%.[1]

) Deprotonation
Diethylene Glycol (30-120°C)

Monoethyl Ether

Sodium/Potassium

Alkoxide Intermediate SN2iReaction

(30-110°C)

Strong Base
(e.g., NaOH, KOH)

1-Ethoxy-2-(2-methoxyethoxy)ethane

Salt Byproduct
(e.g., NaCl)

Halogenomethane
(e.g., CHsCl)
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Caption: Williamson Synthesis of 1-Ethoxy-2-(2-methoxyethoxy)ethane.

Catalytic Ether Exchange Reaction

This method involves the reaction between two different diethylene glycol monoalkoxy ethers in

the presence of a catalyst.

Methodology:

Reactant Mixture: Diethylene glycol monomethyl ether and diethylene glycol monoethyl ether
are mixed, typically in equal parts.[9]

Catalysis: A catalyst, such as H-type ZSM-5 zeolite, is added to the reactant mixture.[9]

Reaction: The mixture is heated to approximately 180 °C and stirred for several hours (e.g.,
8 hours).[9] The reaction results in an equilibrium mixture containing the starting materials,
the desired product (diethylene glycol ethyl methyl ether), and byproducts (diethylene glycol
dimethyl ether and diethylene glycol diethyl ether).[9]

Purification: The desired product is separated from the reaction mixture, typically via
fractional distillation.

Applications and Uses

The physicochemical properties of 1-Ethoxy-2-(2-methoxyethoxy)ethane make it suitable for

a variety of industrial and research applications.

Solvent in Organic Synthesis: Its ability to dissolve a wide array of substances makes it an
invaluable solvent for conducting chemical reactions.[3]

Inks and Coatings: In the formulation of inks and coatings, it acts as a high-boiling point
solvent that enhances stability, flow, and durability of the final product.[2][3] It is particularly
useful in nitrocellulose lacquers to improve their characteristics.

Humectant: It can be used as a humectant for tobacco, cork, and printing inks.
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e Pharmaceutical and Cosmetic Formulations: Purified grades are used in some
dermatological preparations and cosmetics, where it can enhance the percutaneous
absorption of active ingredients.

o Chemical Intermediate: It serves as a building block in the synthesis of other organic
compounds, such as morpholine and 1,4-dioxane.

Safety and Handling

1-Ethoxy-2-(2-methoxyethoxy)ethane is a combustible liquid and should be handled with
appropriate safety precautions.[8][10]

» Handling: Use in a well-ventilated area with local and general ventilation.[10] Avoid contact
with skin and eyes, and prevent inhalation of vapors. Standard personal protective
equipment should be worn.

» Storage: Store in a cool, dry, and well-ventilated area below +30°C.[5][10] It is typically
packaged in 200 kg barrels.[3]

o Toxicity: The substance is not classified as a respiratory or skin sensitizer, mutagenic,
carcinogenic, or a reproductive toxicant.[10] However, as with all chemicals, unnecessary
exposure should be avoided.

» Disposal: Do not empty into drains.[10] It should be disposed of as dangerous waste
according to local and national regulations.[10]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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Our mission is to be the trusted global source of ress uasti
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